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Compound of Interest

Compound Name: Cerium oxalate
CAS No.: 7047-99-6
Cat. No.: B1215855
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. J

Understanding the inherent risks of a substance is the foundation of safe laboratory practice.
Cerium(lll) oxalate is classified as a hazardous substance, and its disposal protocol is directly
informed by its toxicological profile.

Cerium(lll) oxalate is categorized as harmful if swallowed or if it comes into contact with skin.[1]
[2][3] It is a strong irritant to the eyes, with the potential for severe injury upon direct contact.[4]
Inhalation of dust particles may cause irritation to the respiratory tract.[4] The oxalate
component is corrosive to tissues and can be a powerful irritant. Therefore, the primary goals of
the disposal procedure are to prevent ingestion, skin/eye contact, and inhalation of dust.

Table 1: Summary of Cerium Oxalate Hazards and Required Controls
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Hazard Classification

Description

Required Control
Measures

Acute Toxicity (Oral)

Harmful if swallowed.[1][3]

Do not eat, drink, or smoke in
work areas. Wash hands

thoroughly after handling.[2][3]

Acute Toxicity (Dermal)

Harmful in contact with skin.[1]

[3]

Wear appropriate chemical-

resistant gloves and a lab coat.

[2][5]

Eye Irritation

Causes serious eye irritation.

[4]

Wear safety goggles with side
protection.[1][4]

Respiratory Irritation

May cause irritation to the
respiratory tract upon dust

inhalation.[4]

Handle in a well-ventilated
area or use a fume hood to

avoid dust formation.[4][6]

Personnel Protection: Your First Line of Defense

Before handling cerium oxalate waste, it is mandatory to be equipped with the appropriate

Personal Protective Equipment (PPE). This is a non-negotiable aspect of the protocol,

designed to prevent all potential routes of exposure.

integrity before use.

Hand Protection: Wear nitrile or neoprene rubber gloves.[4] Ensure gloves are inspected for

o Eye Protection: Chemical safety goggles with side shields are required.[1]

o Skin and Body Protection: A lab coat must be worn to protect against skin contact.[2] Ensure
clothing fully covers the body.

o Respiratory Protection: If there is a risk of generating dust, and work cannot be conducted in
a fume hood, a NIOSH-approved respirator is necessary.[4]

Step-by-Step Disposal Protocol: From Benchtop to
Final Disposal

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.carlroth.com/medias/SDB-7067-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ0MjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqTWk4NU1UYzVPVFkzTmpFNU1UQXlMMU5FUWw4M01EWTNYMGRDWDBWT0xuQmtaZ3w0MjJjMjliOTRmNTgxYzU0YmI0NDcwMTVhZjkxZWUyNDcwMzQwNmZjYmFkZGYwNDY4NWU1ZjA5MmM5YzRjZmM2
https://www.fishersci.com/store/msds?partNumber=AA4022714&productDescription=CERM+III+OXALATE+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/15750-47-7-A0054234-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AA4022714&productDescription=CERM+III+OXALATE+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-7067-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ0MjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqTWk4NU1UYzVPVFkzTmpFNU1UQXlMMU5FUWw4M01EWTNYMGRDWDBWT0xuQmtaZ3w0MjJjMjliOTRmNTgxYzU0YmI0NDcwMTVhZjkxZWUyNDcwMzQwNmZjYmFkZGYwNDY4NWU1ZjA5MmM5YzRjZmM2
https://www.fishersci.com/store/msds?partNumber=AA4022714&productDescription=CERM+III+OXALATE+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/15750-47-7-A0054234-GB-en.pdf
http://www.md.rcm.upr.edu/wp-content/uploads/sites/27/2014/08/21_OSHA_Lab_Standard_Chemical_Safety.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCE070-msds.pdf
https://www.carlroth.com/medias/SDB-7067-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ0MjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqTWk4NU1UYzVPVFkzTmpFNU1UQXlMMU5FUWw4M01EWTNYMGRDWDBWT0xuQmtaZ3w0MjJjMjliOTRmNTgxYzU0YmI0NDcwMTVhZjkxZWUyNDcwMzQwNmZjYmFkZGYwNDY4NWU1ZjA5MmM5YzRjZmM2
https://www.gelest.com/wp-content/uploads/product_msds/CXCE070-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCE070-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCE070-msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA40227~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2014:37:38~~Cerium(III
https://www.benchchem.com/product/b1215855/docs?utm_src=pdf-body#hazard-identification-and-risk-assessment-the-why-behind-the-procedure
https://www.gelest.com/wp-content/uploads/product_msds/CXCE070-msds.pdf
https://www.carlroth.com/medias/SDB-7067-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ0MjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqTWk4NU1UYzVPVFkzTmpFNU1UQXlMMU5FUWw4M01EWTNYMGRDWDBWT0xuQmtaZ3w0MjJjMjliOTRmNTgxYzU0YmI0NDcwMTVhZjkxZWUyNDcwMzQwNmZjYmFkZGYwNDY4NWU1ZjA5MmM5YzRjZmM2
https://www.chemos.de/import/data/msds/GB_en/15750-47-7-A0054234-GB-en.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCE070-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

This protocol ensures that cerium oxalate waste is handled, segregated, and stored in a
manner that is safe, compliant, and ready for collection by a certified waste management
provider.

Step 1: Waste ldentification and Segregation

» Rationale: Proper segregation prevents dangerous chemical reactions and ensures the
waste is handled correctly by disposal facilities.

e Procedure:

o Designate a specific, clearly labeled container for "Cerium Oxalate Waste."

o This waste stream must be kept separate from other chemical wastes, especially strong
acids or oxidizers.[7]

o Do not mix cerium oxalate waste with liquid wastes. It should be disposed of as a solid
chemical waste.

Step 2: Waste Containment

o Rationale: Secure containment prevents accidental spills and environmental release.

e Procedure:

o Use a robust, sealable container made of a compatible material (e.g., a high-density
polyethylene (HDPE) pail or drum).

o Carefully transfer the solid cerium oxalate waste into the container using a scoop or
spatula. Avoid any actions that could generate dust.[4]

o Ensure the exterior of the container remains clean and free of contamination. If any
powder is spilled on the outside, decontaminate it with a damp cloth (being mindful not to
create a large volume of liquid waste).

o Securely close the container lid.[4]

Step 3: Labeling
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o Rationale: Accurate labeling is a regulatory requirement and is critical for communicating
hazards to everyone who may handle the container.

e Procedure:

Affix a "Hazardous Waste" label to the container.

o

[¢]

Clearly write the full chemical name: "Cerium(lll) Oxalate."

Indicate the primary hazards: "Toxic," "Irritant.”

o

Note the date when the first particle of waste was added to the container (the

[e]

"accumulation start date").
Step 4: Temporary Storage in the Laboratory

o Rationale: Safe temporary storage minimizes risk to laboratory personnel before the waste is
collected.

e Procedure:
o Store the sealed and labeled waste container in a designated satellite accumulation area.

o This area should be in a cool, dry, and well-ventilated location, away from incompatible

materials.[3]

o The storage area must be under the control of the laboratory personnel who generated the

waste.
Step 5: Arranging for Final Disposal

» Rationale: Hazardous waste must be disposed of through a licensed facility in compliance

with federal and local regulations.[3][4]

e Procedure:

o Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for the waste container.
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o Your EH&S department will work with a licensed hazardous waste disposal company. This
company will transport the waste for final treatment and disposal in accordance with EPA
regulations.[8][9]

o You will need to complete a hazardous waste manifest, which is a legal document that
tracks the waste from your laboratory to its final destination.[8] Retain a copy of this
manifest for your records as required by law.[8]

Emergency Procedures: Spill Management

In the event of an accidental spill, immediate and correct action is crucial to mitigate exposure

and contamination.

Isolate the Area: Alert others in the vicinity and restrict access to the spill area.[7]

Don Appropriate PPE: Before cleaning, ensure you are wearing the full PPE detailed in
Section 2.

Contain the Spill: Carefully sweep or scoop the solid material.[1][7] Do not use water for the
initial clean-up as this can create a slurry that is harder to manage.[7] Avoid creating dust.

Collect the Waste: Place the spilled material and any contaminated cleaning materials (e.g.,
paper towels, absorbent pads) into a designated hazardous waste container.

Decontaminate the Area: Once the bulk of the material is removed, wipe the area with a
damp cloth.

Dispose of all Materials: All materials used for the cleanup must be disposed of as
hazardous waste.

Seek Medical Attention: If skin or eye contact occurs, flush the affected area with water for at
least 15 minutes and seek immediate medical attention.[3][7]

Regulatory Framework: Ensuring Compliance

The disposal of cerium oxalate is governed by several regulatory bodies. Adherence to these

regulations is a legal requirement.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sustainable-markets.com/how-to-dispose-of-hazardous-waste-in-the-workplace-epa-regulations-to-know/
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.sustainable-markets.com/how-to-dispose-of-hazardous-waste-in-the-workplace-epa-regulations-to-know/
https://www.sustainable-markets.com/how-to-dispose-of-hazardous-waste-in-the-workplace-epa-regulations-to-know/
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.carlroth.com/medias/SDB-7067-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ0MjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqTWk4NU1UYzVPVFkzTmpFNU1UQXlMMU5FUWw4M01EWTNYMGRDWDBWT0xuQmtaZ3w0MjJjMjliOTRmNTgxYzU0YmI0NDcwMTVhZjkxZWUyNDcwMzQwNmZjYmFkZGYwNDY4NWU1ZjA5MmM5YzRjZmM2
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA4022714&productDescription=CERM+III+OXALATE+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.benchchem.com/product/b1215855/docs?utm_src=pdf-body#hazard-identification-and-risk-assessment-the-why-behind-the-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and
Recovery Act (RCRA), regulates the management of hazardous waste from its point of
generation to its final disposal—a system known as "cradle-to-grave."[10][11] As the
generator of the waste, you are responsible for ensuring it is properly identified and
managed.[10]

e Occupational Safety and Health Administration (OSHA): OSHA's Laboratory Standard (29
CFR 1910.1450) requires employers to develop a Chemical Hygiene Plan (CHP).[12] This
plan must include procedures for the safe handling and disposal of hazardous chemicals like
cerium oxalate.

Cerium Oxalate Disposal Workflow

The following diagram illustrates the key decision points and procedural flow for the proper
disposal of cerium oxalate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

